Cas no 5526-49-8 (4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-)

• Product Name: 4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-
• CAS No: 5526-49-8
• MF: C₁₆H₁₂BrN₃O₃
• MW: 374.188782691956
• CID: 386431
• PubChem ID: 5334285
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[[4-(dimethylamino)phenyl]amino]-
• benzoic acid, 2-nitro-, 2-[(1E,2Z)-2-bromo-3-phenyl-2-propen-1-ylidene]hydrazide
• N-[(E)-[(Z)-2-bromo-3-phenylprop-2-enylidene]amino]-2-nitrobenzamide
• 5526-49-8
• AKOS005445857
• CHEMBL3199192
• SCHEMBL12218612
• SR-01000211398
• N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-2-nitrobenzohydrazide
• STK371399
• SMR000496585
• MLS001164371
• DTXSID20416467
• SR-01000211398-1

• Inchi： 1S/C16H12BrN3O3/c17-13(10-12-6-2-1-3-7-12)11-18-19-16(21)14-8-4-5-9-15(14)20(22)23/h1-11H,(H,19,21)/b13-10-,18-11+
• InChI Key： PARZEVOWWRKIID-CGZFJWOTSA-N
• SMILES： Br/C(/C=N/NC(C1C=CC=CC=1[N+](=O)[O-])=O)=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 373.00626
• Monoisotopic Mass: 373.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3A^2
• XLogP3: 4

Experimental Properties

• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.626
• PSA: 84.6